![molecular formula C16H17N3O2 B4678895 N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide](/img/structure/B4678895.png)
N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide
Overview
Description
N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide, also known as AMPA, is a chemical compound that belongs to the pyrimidine family. It is a potent agonist of the glutamate receptor and has been extensively studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide acts as an agonist of the glutamate receptor, specifically the this compound subtype. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and activation of the this compound receptor leads to an influx of calcium ions into the cell, resulting in neuronal excitation.
Biochemical and Physiological Effects:
This compound has been shown to enhance synaptic plasticity, which is the ability of neurons to change their structure and function in response to stimuli. It has also been shown to increase the release of several neurotransmitters, including acetylcholine and dopamine, which are involved in cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide in lab experiments is its high potency and specificity for the this compound receptor. This allows researchers to selectively activate the receptor and study its effects on neuronal function. However, one limitation is that this compound is not selective for the this compound receptor and can also activate other glutamate receptors, which may confound experimental results.
Future Directions
There are several future directions for research on N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide. One area of interest is the development of selective this compound receptor modulators that can enhance cognitive function without the side effects associated with non-selective agonists. Another area of interest is the investigation of the role of this compound in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, and the potential therapeutic applications of this compound in these conditions.
Scientific Research Applications
N-(5-acetyl-2-methyl-6-phenyl-4-pyrimidinyl)propanamide has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. It has been shown to enhance cognitive function and memory in animal models and has been proposed as a potential treatment for cognitive impairment in humans.
properties
IUPAC Name |
N-(5-acetyl-2-methyl-6-phenylpyrimidin-4-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-4-13(21)19-16-14(10(2)20)15(17-11(3)18-16)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3,(H,17,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHQPYEUGZAZPOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC(=NC(=C1C(=O)C)C2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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